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Diclazuril, a benzeneacetonitrile compound, is a potent, broad-spectrum anticoccidial agent

widely utilized in the veterinary field for the prevention and treatment of coccidiosis in poultry

and other livestock.[1][2][3][4][5] Its efficacy is well-documented; however, the emergence of

drug resistance necessitates a continuous evaluation of its performance, both in standalone

applications and in combination with other compounds.[1][6] This guide provides a

comprehensive comparison of Diclazuril's efficacy when used synergistically or in shuttle

programs with other anticoccidial agents, supported by experimental data and detailed

methodologies.

Comparative Efficacy of Diclazuril: A Data-Driven
Overview
The therapeutic efficacy of Diclazuril has been extensively evaluated against various Eimeria

species, the causative agents of coccidiosis. Key performance indicators in these studies

typically include body weight gain (BWG), feed conversion ratio (FCR), oocyst shedding, and

intestinal lesion scores. The following tables summarize the quantitative outcomes from several

comparative studies.
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Shuttle programs, which involve the sequential use of different anticoccidial drugs, are a

common strategy to mitigate resistance. Diclazuril has been effectively integrated into such

programs, often in rotation with ionophores like salinomycin, monensin, and lasalocid.

Table 1: Performance of Broiler Chickens in a Shuttle Program with Diclazuril and Salinomycin

(42-Day Study)

Treatment Group
Mean Weight Gain
(kg)

Feed Conversion
Ratio

Total Lesion Score

Unmedicated Control 1.75 2.05 6.85

Salinomycin (66 ppm)

-> Diclazuril (1 ppm)
2.01 1.81 0.68

Salinomycin (66 ppm)

-> Salinomycin (66

ppm)

1.82 1.98 3.20

Salinomycin (66 ppm)

-> Monensin (100

ppm)

1.79 2.01 3.45

Salinomycin (66 ppm)

-> Lasalocid (99.8

ppm)

1.80 2.00 3.13

Data adapted from a study evaluating a salinomycin to diclazuril shuttle program.[7][8]

In a separate 42-day study, a shuttle program starting with Diclazuril followed by salinomycin

was compared with other chemical anticoccidials.

Table 2: Efficacy of a Diclazuril to Salinomycin Shuttle Program in Broiler Chickens (42-Day

Study)
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Treatment Group
Mean Weight Gain
(kg)

Feed Conversion
Ratio

Total Lesion Score

Unmedicated Control 1.68 2.18 7.10

Diclazuril (1 ppm) ->

Salinomycin (66 ppm)
2.05 1.83 1.25

Nicarbazin (125 ppm)

-> Salinomycin (66

ppm)

1.98 1.89 1.35

Narasin (79.2 ppm) +

Nicarbazin ->

Salinomycin (66 ppm)

1.85 1.99 3.55

Zoalene (125 ppm) ->

Salinomycin (66 ppm)
1.82 2.03 4.15

Adapted from a comparative study on shuttle programs in broiler chickens.[7]

These studies demonstrate that shuttle programs incorporating Diclazuril are highly effective in

controlling coccidiosis and improving performance parameters in broiler chickens compared to

continuous use of a single ionophore or other chemical coccidiostats.[7][8]

Synergistic Effects of Diclazuril with Lactoferrin
Recent research has explored the synergistic potential of Diclazuril with natural compounds like

lactoferrin (LF), a prebiotic with known antimicrobial properties.

Table 3: Effect of Diclazuril and Lactoferrin on Body Weight Gain and Oocyst Shedding in

Broilers Infected with Eimeria tenella
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Treatment Group Body Weight Gain (g)
Oocyst Count (x10^4
oocysts/g feces)

Infected, Non-treated 150.3 25.6

Diclazuril (0.5 mL/L) 250.1 5.2

Lactoferrin (250 mg/kg diet) 235.8 8.9

Diclazuril + Lactoferrin 265.4 3.1

Data from a study on the combined anticoccidial effects of Diclazuril and lactoferrin.[6]

The combination of Diclazuril and lactoferrin resulted in a significant reduction in oocyst

shedding and a notable improvement in body weight gain compared to the individual

treatments, suggesting a synergistic interaction.[6]

Comparative Efficacy of Diclazuril and Toltrazuril in
Calves
Diclazuril has also been compared to other triazine compounds like toltrazuril for the prevention

of coccidiosis in dairy calves.

Table 4: Comparison of Diclazuril and Toltrazuril on Weight Gain and Diarrhea in Dairy Calves

(78-Day Study)

Treatment Group
Average Daily Gain (
kg/day )

Total Days with Diarrhea

Diclazuril 0.857 1

Toltrazuril 0.800 18

Untreated Control Not reported 9

Data from a field study comparing the efficacy of Diclazuril and Toltrazuril in dairy calves.[9][10]

[11]
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In this study, the Diclazuril-treated group exhibited a significantly higher average daily weight

gain and fewer days of diarrhea compared to the toltrazuril-treated group.[9][10][11]

Experimental Protocols
To ensure the reproducibility and critical evaluation of the presented data, detailed

experimental methodologies are provided below.

Shuttle Program Efficacy Trial in Broiler Chickens
Objective: To evaluate the efficacy of Diclazuril in a shuttle program compared to other

anticoccidial agents.

Animals: Commercial broiler chicks, one-day-old, randomly allocated to floor pens with fresh

litter.

Housing: Floor pens with a stocking density of 50 chicks per pen, with 10 replicate pens per

treatment group.

Infection Model: Birds were inoculated via feed on day 15 or 22 with a mixed inoculum of

sporulated oocysts of Eimeria acervulina, Eimeria maxima, and Eimeria tenella.

Treatment Groups:

Study 1: 1) Unmedicated control, 2) Salinomycin (66 ppm) from day 0-42, 3) Salinomycin

(0-21 days) followed by Diclazuril (1 ppm) (22-37 days), 4) Salinomycin (0-21 days)

followed by monensin (100 ppm) (22-37 days), 5) Salinomycin (0-21 days) followed by

lasalocid (99.8 ppm) (22-37 days).

Study 2: 1) Unmedicated control, 2) Diclazuril (1 ppm) (0-21 days) followed by salinomycin

(66 ppm) (22-37 days), 3) Nicarbazin (125 ppm) (0-21 days) followed by salinomycin (66

ppm) (22-37 days), and other chemical coccidiostat to salinomycin shuttles.

Data Collection:

Performance: Body weight and feed consumption were measured on specified days to

calculate BWG and FCR.
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Lesion Scoring: On day 6 post-inoculation, four birds per pen were euthanized and scored

for intestinal lesions.

Statistical Analysis: Data were analyzed using analysis of variance (ANOVA) with

significance determined at P < 0.05.

Diclazuril and Lactoferrin Combination Study in Broiler
Chickens

Objective: To assess the potential synergistic anticoccidial effects of Diclazuril and

lactoferrin.

Animals: 100 one-day-old broiler chicks divided into five equal groups.

Infection Model: At 14 days of age, chicks were infected with 1 x 10^5 sporulated E. tenella

oocysts.

Treatment Groups:

G1: Normal healthy control.

G2: Infected, non-treated.

G3: Infected, treated with Diclazuril (0.5 mL/L in drinking water) for 3 days.

G4: Infected, treated with lactoferrin (250 mg/kg of diet) from one day of age until the end

of the study.

G5: Infected, treated with both Diclazuril and lactoferrin.

Data Collection:

Performance: Body weight and BWG were recorded.

Oocyst Shedding: Fecal oocyst counts were performed daily from the fourth-day post-

infection using the McMaster chamber method.

Statistical Analysis: Data were statistically analyzed to determine significance.
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Visualizing Experimental Workflows and Pathways
To further clarify the experimental designs and potential mechanisms of action, the following

diagrams are provided.
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Study 1: Salinomycin -> Diclazuril

Study 2: Diclazuril -> Salinomycin
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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